Cas no 2172558-15-3 (1-3-(difluoromethyl)-1-propyl-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-3-(difluoromethyl)-1-propyl-1H-pyrazol-5-ylethan-1-one
• CAS No: 2172558-15-3
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 6254796
• PubChem ID: 165587660
• Update Time: 2025-06-23

1-3-(difluoromethyl)-1-propyl-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethyl)-1-propyl-1H-pyrazol-5-ylethan-1-one
• 2172558-15-3
• EN300-1617488
• 1-[3-(difluoromethyl)-1-propyl-1H-pyrazol-5-yl]ethan-1-one

• Inchi： 1S/C9H12F2N2O/c1-3-4-13-8(6(2)14)5-7(12-13)9(10)11/h5,9H,3-4H2,1-2H3
• InChI Key： NQKKYQVQVNARQA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)=O)N(CCC)N=1)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-3-(difluoromethyl)-1-propyl-1H-pyrazol-5-ylethan-1-one

Professional Introduction to Compound with CAS No. 2172558-15-3 and Product Name: 1-3-(difluoromethyl)-1-propyl-1H-pyrazol-5-ylethan-1-one

The compound with the CAS number 2172558-15-3 and the product name 1-3-(difluoromethyl)-1-propyl-1H-pyrazol-5-ylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyrazole core appended with a difluoromethyl group and a propyl chain, has garnered considerable attention due to its unique structural and functional properties. The presence of both fluorine atoms and a pyrazole ring imparts distinct electronic and steric characteristics, making it a promising candidate for various biochemical applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, bioavailability, and binding affinity. The difluoromethyl group, in particular, is well-documented for its ability to improve pharmacokinetic profiles, a feature that has been extensively studied in drug development. The incorporation of this moiety into the 1H-pyrazol-5-yl scaffold of our compound not only enhances its potential as an active pharmaceutical ingredient (API) but also opens avenues for novel therapeutic interventions.

The propyl chain in the molecular structure contributes to the compound's lipophilicity, which is a critical factor in determining its solubility and permeability across biological membranes. This balance between lipophilicity and polarizability makes the compound an attractive candidate for designing molecules that can efficiently traverse cell membranes, thereby increasing their bioactivity. Such properties are particularly relevant in the development of treatments for diseases where membrane permeability plays a crucial role.

Recent studies have highlighted the role of pyrazole derivatives in various pharmacological applications. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural motif of our compound leverages these properties by combining the pyrazole ring with other functional groups that can modulate its interaction with biological targets. Specifically, the 1H-pyrazol-5-ylethan-1-one moiety suggests potential interactions with enzymes and receptors involved in key metabolic pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a pyrazole core with fluorinated and alkyl substituents provides a versatile platform for medicinal chemists to explore structure-activity relationships (SAR). By systematically modifying the substituents attached to the pyrazole ring or the propyl chain, researchers can fine-tune the compound's pharmacological profile to target specific diseases more effectively. This flexibility underscores the importance of 1-3-(difluoromethyl)-1-propyl-1H-pyrazol-5-ylethan-1-one as a building block in modern drug design.

The chemical synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of fluorine atoms into aromatic or heterocyclic systems often presents significant challenges due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms with greater precision and efficiency. The synthesis of our compound likely involves cross-coupling reactions, fluorination techniques, and cyclization processes, all of which are well-established in modern organic chemistry.

In terms of biological activity, preliminary studies suggest that 1-3-(difluoromethyl)-1-propyl-1H-pyrazol-5-ylethan-1-one may exhibit inhibitory effects on certain enzymes or receptors relevant to metabolic disorders and inflammation. The fluorinated group is particularly noteworthy for its ability to enhance binding interactions by increasing electron-withdrawing effects at specific positions on the molecule. This modulation can lead to improved efficacy when compared to non-fluorinated analogs.

The potential therapeutic applications of this compound are vast. Given its structural features, it could be explored as a lead compound for drugs targeting neurological disorders, where membrane transport and receptor binding are critical factors. Additionally, its anti-inflammatory properties make it a candidate for developing treatments for chronic inflammatory conditions such as arthritis or autoimmune diseases. The versatility of its molecular framework also suggests potential uses in oncology, where precise targeting of cancer cells is essential for effective treatment.

As research continues to uncover new biological targets and mechanisms, compounds like 2172558-15-3 will play an increasingly important role in drug development pipelines. The integration of computational modeling and high-throughput screening technologies has accelerated the process of identifying promising candidates from large libraries of molecules. Our compound stands out as a prime example of how structural innovation can lead to novel therapeutic agents capable of addressing unmet medical needs.

The future prospects for this compound are further enhanced by ongoing advancements in synthetic chemistry and biotechnology. Techniques such as flow chemistry and enzymatic catalysis are enabling researchers to produce complex molecules more efficiently than ever before. These innovations not only reduce production costs but also allow for greater experimentation with molecular structures, paving the way for next-generation pharmaceuticals.

In conclusion,1-3-(difluoromethyl)-1-propyl-1H-pyrazol-5-ylethan-1-one represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features—combining a pyrazole core with fluorinated and alkyl substituents—make it a versatile scaffold for drug discovery with broad therapeutic implications. As research progresses，this compound is poised to play an important role in developing new treatments for various diseases，ultimately improving patient outcomes worldwide.